BENGHE Foundational & Exploratory

Check Availability & Pricing

"potassium nitrate solubility curve in water at
various temperatures"”

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium nitrate

Cat. No.: B105494

The Solubility of Potassium Nitrate in Water: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of potassium nitrate
(KNO:s) in water at various temperatures. It includes tabulated solubility data, a detailed
experimental protocol for determining the solubility curve, and a visual representation of the
experimental workflow. This information is critical for various applications, including
crystallization processes, formulation development, and understanding the physicochemical
properties of this compound.

Potassium Nitrate Solubility Data

The solubility of potassium nitrate in water is highly dependent on temperature. As the
temperature of the water increases, the amount of potassium nitrate that can be dissolved
also increases significantly. The following table summarizes the solubility of potassium nitrate
at various temperatures, expressed in grams of KNOs per 100 grams of water ( g/100g H20).
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Temperature (°C) Solubility (g KNOs / 100g H20)
0 13.3-14
10 20.9

20 31.6-32
25 38.3

30 45.8

40 63.9

50 85.5

60 110-109
70 138

80 169

90 202

100 246 - 247

Note: The data presented is compiled from various scientific sources and may show slight
variations.[1][2][3][4]

Experimental Determination of the Solubility Curve

The solubility curve of potassium nitrate can be determined experimentally by measuring the
saturation temperatures of solutions with different concentrations.

Experimental Protocol

This protocol outlines a common method for determining the solubility of potassium nitrate in
water.

Materials:

e Potassium nitrate (KNO3)
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¢ Distilled or deionized water

e Test tubes

o Beaker (for water bath)

e Hot plate or Bunsen burner

o Thermometer or temperature probe

e Stirring rod

o Balance (accurate to at least 0.01 g)

o Graduated cylinder or pipette

Procedure:

e Preparation of Solutions:

o Accurately weigh a specific amount of potassium nitrate and transfer it to a test tube.

o Add a precise volume of distilled water to the test tube. For example, start with 2.0 g of
KNOs in 5.0 mL of water.[1]

e Heating and Dissolution:

o Set up a water bath by filling a beaker with water and heating it on a hot plate.[5][6]

o Place the test tube containing the potassium nitrate solution into the hot water bath.

o Gently stir the solution with a thermometer or stirring rod until all the potassium nitrate
has completely dissolved.[5][6]

e Cooling and Crystallization:

o Once the solid is fully dissolved, remove the test tube from the water bath.

o Allow the solution to cool slowly while continuously and gently stirring.[1][6]
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o Carefully observe the solution for the first appearance of crystals. This indicates that the
solution has reached its saturation point at that specific temperature.[5][6]

e Temperature Measurement:

o As soon as the first crystals appear, record the temperature from the thermometer. This is
the saturation temperature for that concentration.[1][5]

o Data Collection for Multiple Concentrations:

o Repeat steps 1-4 with different masses of potassium nitrate while keeping the volume of
water constant. This will generate a series of saturation temperatures for different
concentrations.[7]

o Data Analysis and Curve Plotting:
o Convert the concentrations to grams of KNOs per 100 g of water.

o Plot a graph with temperature (°C) on the x-axis and solubility (g KNOs / 100g H20) on the
y-axis.

o Draw a best-fit curve through the plotted data points to obtain the solubility curve for
potassium nitrate.[1]

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility curve of potassium nitrate.
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Caption: Experimental workflow for determining the solubility curve of potassium nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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